Cas no 1196154-02-5 (1-chloro-7-(trifluoromethyl)isoquinoline)

1-Chloro-7-(trifluoromethyl)isoquinoline is a versatile heterocyclic compound featuring a chloro substituent at the 1-position and a trifluoromethyl group at the 7-position of the isoquinoline scaffold. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro substituent offers reactivity for further functionalization. Its applications include serving as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's well-defined reactivity profile and stability under standard conditions make it a reliable choice for research and industrial applications.

1-chloro-7-(trifluoromethyl)isoquinoline structure

1196154-02-5 structure

Product Name:1-chloro-7-(trifluoromethyl)isoquinoline

CAS No:1196154-02-5

MF:C₁₀H₅ClF₃N

MW:231.601611852646

MDL:MFCD13189941

CID:1211976

PubChem ID:58562677

Update Time:2025-06-08

1-chloro-7-(trifluoromethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-7-(trifluoromethyl)isoquinoline
- 1-Chloro-7-trifluoromethyl-isoquinoline
- DB-259507
- DTXSID70729397
- CS-0318734
- 1196154-02-5
- WXB15402
- MFCD13189941
- AB69428
- SCHEMBL9998301
- A892511
- 1-chloro-7-(trifluoromethyl)isoquinoline
- MDL： MFCD13189941
- Inchi： 1S/C10H5ClF3N/c11-9-8-5-7(10(12,13)14)2-1-6(8)3-4-15-9/h1-5H
- InChI Key： IDLZWSXTPUMLMP-UHFFFAOYSA-N
- SMILES： ClC1C2C=C(C(F)(F)F)C=CC=2C=CN=1

Computed Properties

Exact Mass: 231.0062613g/mol
Monoisotopic Mass: 231.0062613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 12.9Å²

1-chloro-7-(trifluoromethyl)isoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM142909-1g	1-Chloro-7-(trifluoromethyl)isoquinoline	1196154-02-5	95%	1g	$405	2021-08-05
Chemenu	CM142909-1g	1-Chloro-7-(trifluoromethyl)isoquinoline	1196154-02-5	95%+	1g	$***	2023-04-03
abcr	AB448367-250 mg	1-Chloro-7-(trifluoromethyl)isoquinoline; .	1196154-02-5		250mg	€610.50	2023-04-22
abcr	AB448367-1 g	1-Chloro-7-(trifluoromethyl)isoquinoline; .	1196154-02-5		1g	€1,634.80	2022-06-10
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0307-1g	1-Chloro-7-trifluoromethyl-isoquinoline	1196154-02-5	96%	1g	8463.46CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0307-5g	1-Chloro-7-trifluoromethyl-isoquinoline	1196154-02-5	96%	5g	33904.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0307-500mg	1-Chloro-7-trifluoromethyl-isoquinoline	1196154-02-5	96%	500mg	4655.75CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0307-250mg	1-Chloro-7-trifluoromethyl-isoquinoline	1196154-02-5	96%	250mg	2756.14CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0307-100mg	1-Chloro-7-trifluoromethyl-isoquinoline	1196154-02-5	96%	100mg	1797.85CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	50R0307-50mg	1-Chloro-7-trifluoromethyl-isoquinoline	1196154-02-5	96%	50mg	1322.95CNY	2021-05-08